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Compound of Interest

Compound Name: Thalidomide-O-amido-C11-COOH

Cat. No.: B15137221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

application of Thalidomide-O-amido-C11-COOH, a crucial component in the development of

Proteolysis-Targeting Chimeras (PROTACs). Given the compound's structural relation to

thalidomide, a substance with known significant health risks, stringent adherence to safety

protocols is imperative. This document synthesizes available data to guide researchers in the

safe handling and effective use of this compound in a laboratory setting.

Compound Identification and Properties
Thalidomide-O-amido-C11-COOH is an E3 ligase ligand-linker conjugate. It incorporates the

thalidomide moiety, which binds to the Cereblon (CRBN) E3 ubiquitin ligase, connected to an

11-carbon alkyl chain linker with a terminal carboxylic acid. This linker allows for the covalent

attachment of a ligand for a target protein, forming a PROTAC.

Table 1: Chemical and Physical Properties of Thalidomide-O-amido-C11-COOH
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Property Value Reference

Molecular Formula C27H35N3O8 [1]

Molecular Weight 529.58 g/mol [1]

CAS Number 2473270-96-9 [1]

Appearance White to off-white solid General knowledge

Solubility Soluble in DMSO [2]

Hazard Identification and Safety Precautions
A critical aspect of handling Thalidomide-O-amido-C11-COOH is recognizing the potential

hazards associated with its thalidomide component. Thalidomide is a known teratogen and can

cause severe birth defects.[3][4][5] While one supplier's Safety Data Sheet (SDS) for

Thalidomide-O-amido-C11-COOH states that it is "Not a hazardous substance or mixture"[1],

this should be treated with extreme caution. The toxicological properties of this specific

conjugate have not been fully investigated. Therefore, it is prudent to handle it with the same

precautions as thalidomide.

Table 2: Summary of Potential Hazards and GHS Classifications (Based on Thalidomide)
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Hazard GHS Classification Precautionary Statements

Reproductive Toxicity

Category 1A (H360: May

damage fertility or the unborn

child)

P201, P202, P280

Acute Oral Toxicity
Category 3 (H301: Toxic if

swallowed)
P264, P270, P301+P310

Acute Dermal Toxicity
Category 4 (H312: Harmful in

contact with skin)
P280

Skin Irritation
Category 2 (H315: Causes

skin irritation)
P264, P280, P302+P352

Eye Irritation
Category 2A (H319: Causes

serious eye irritation)

P264, P280,

P305+P351+P338

Respiratory Irritation
Category 3 (H335: May cause

respiratory irritation)
P261, P271, P304+P340

Personal Protective Equipment (PPE)
Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Lab Coat: A standard laboratory coat should be worn.

Eye Protection: Use chemical safety goggles.

Respiratory Protection: For operations that may generate dust or aerosols, use a certified

respirator.

Handling Procedures
Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.

Avoid Contact: Prevent contact with skin, eyes, and clothing.

Aerosol and Dust Generation: Minimize the generation of dust and aerosols.
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

First Aid Measures
In case of Inhalation: Move the person to fresh air. If breathing is difficult, seek medical

attention.

In case of Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing.

In case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek medical attention.

In case of Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.

Experimental Protocols: Use in PROTAC Synthesis
Thalidomide-O-amido-C11-COOH serves as a foundational building block for synthesizing

PROTACs. The terminal carboxylic acid of the linker is activated to facilitate amide bond

formation with an amine-containing ligand for the protein of interest (POI).

General Amide Coupling Protocol
Dissolution: Dissolve Thalidomide-O-amido-C11-COOH in a suitable anhydrous organic

solvent (e.g., DMF or DCM).

Activation: Add a coupling agent (e.g., HATU, HBTU) and an amine base (e.g., DIPEA) to the

solution to activate the carboxylic acid.

Coupling: Add the amine-containing POI ligand to the reaction mixture.

Reaction Monitoring: Monitor the reaction progress using an appropriate analytical technique

(e.g., LC-MS or TLC).

Work-up and Purification: Once the reaction is complete, perform an aqueous work-up to

remove excess reagents and purify the resulting PROTAC using column chromatography or

preparative HPLC.
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PROTAC Synthesis Purification and Analysis
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A generalized workflow for the synthesis of a PROTAC.

Mechanism of Action in PROTACs
Once synthesized, the PROTAC containing the Thalidomide-O-amido-C11-COOH moiety

hijacks the cell's ubiquitin-proteasome system to induce the degradation of the target protein.

Ternary Complex Formation: The PROTAC simultaneously binds to the POI and the CRBN

E3 ubiquitin ligase, forming a ternary complex.

Ubiquitination: This proximity induces the E3 ligase to transfer ubiquitin molecules to the

POI.

Proteasomal Degradation: The polyubiquitinated POI is recognized and degraded by the

proteasome.

PROTAC Recycling: The PROTAC is then released and can induce the degradation of

another POI molecule.
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Mechanism of action for a thalidomide-based PROTAC.

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. For

long-term storage, refer to the supplier's recommendations, which often suggest storage at

-20°C or -80°C.[2]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Conclusion
Thalidomide-O-amido-C11-COOH is a valuable tool for researchers developing targeted

protein degraders. However, the potential for severe toxicity, inherited from its thalidomide

component, necessitates rigorous safety and handling protocols. All personnel must be fully

trained on the potential hazards and required safety measures before working with this

compound. A thorough risk assessment should be conducted before any new experimental

procedure involving this compound is initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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